Cardenolides and derivatives
Cardenolides and their derivatives are a class of natural cardiac glycosides derived primarily from the milkweed family (Asclepiadaceae) and other plant species. These compounds exhibit significant pharmacological properties, particularly in relation to cardiovascular health. Cardenolides function by inhibiting the Na+/K+-ATPase enzyme, leading to an increase in intracellular sodium levels and calcium flux into cardiac muscle cells. This mechanism enhances myocardial contractility and slows heart rate, making cardenolides valuable in managing certain types of congestive heart failure and arrhythmias.
Pharmaceutical research has led to the development of various derivatives that modulate the activity and side effects of natural cardenolides. These derivatives can offer improved therapeutic profiles with reduced toxicity, making them promising candidates for clinical applications. However, their use requires careful consideration due to potential side effects such as nausea, vomiting, and arrhythmias. Therefore, these compounds are typically used under strict medical supervision in controlled dosages.
In summary, cardenolides and their derivatives represent a critical area of research with significant implications for cardiac health, offering new avenues for therapeutic intervention in cardiovascular diseases.

Structure | Chemical Name | CAS | MF |
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Digitoxigenin Mono-β-D-digitoxoside | 18404-43-8 | C29H44O7 |
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3-Ketodigoxigenin | 4442-17-5 | C23H32O5 |
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Digoxigenin | 1672-46-4 | C23H34O5 |
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Digoxigenin Monodigitoxoside | 5352-63-6 | C29H44O8 |
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Digitoxigenin | 143-62-4 | C23H34O4 |
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Strophanthidol | 560-54-3 | C23H34O6 |
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Ouabagenin | 508-52-1 | C23H34O8 |
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Gitoxigenin | 545-26-6 | C23H34O5 |
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3-[(10S,13R,14S)-3-(3,5-Dihydroxy-4-methoxy-6-methyloxan-2-yl)oxy-14-hydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]-2H-furan-5-one | 7044-31-7 | C30H46O8 |
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Lanatoside B | 17575-21-2 | C49H76O20 |
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5. Stereoselective synthesis and rearrangement-fragmentation of arylidene N-alkoxydiketopiperazines†Yun Mu,Jianrong Han,Xiaoli Zhen,Yihua Yang,Xia Tian,Andrew Whiting Org. Biomol. Chem., 2011,9, 7476-7481
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E. Berezovskaya,E. Milke,M. Binnewies Dalton Trans., 2012,41, 2464-2471
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